5,6-Difluoro-2-(methylsulfinyl)benzo[d]thiazole

• Molecular Formula: C8H5F2NOS2
• Molecular Weight: 233.3 g/mol
• IUPAC Name: 5,6-difluoro-2-methylsulfinyl-1,3-benzothiazole
• InChI: InChI=1S/C8H5F2NOS2/c1-14(12)8-11-6-2-4(9)5(10)3-7(6)13-8/h2-3H,1H3
• InChI Key: RBASTYGVMLUTTE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=NC2=CC(=C(C=C2S1)F)F

Description

5,6-Difluoro-2-(methylsulfinyl)benzo[d]thiazole is a useful research compound. Its molecular formula is C8H5F2NOS2 and its molecular weight is 233.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 240 mg (1.1 mmol) 5,6-difluoro-2-methylsulfanyl-benzothiazole in 8 mL methanol under nitrogen at 0-5° C., was added drop wise a solution of 1.019 g (1.658 mmol) oxone in 4 mL water. The reaction mixture was stirred at 0° C. for 1 h. The suspension was diluted with water (10 mL). The solid was filtered, washed with water and dissolved in dichloromethane. The solution was dried over Na2SO4, filtered, concentrated in vacuo and purified with flash column chromatography on silica eluting with a gradient formed from n-heptane and ethyl acetate to provide 130 mg (50.6%) of the title compound as white solid. MS(m/e): 234.1 (M+H+).